Cas no 2227746-39-4 ((2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol)

• Product Name: (2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol
• CAS No: 2227746-39-4
• MF: C₁₂H₂₀N₂OS
• MW: 240.365001678467
• CID: 6335006
• PubChem ID: 165722525
• Update Time: 2025-07-29

(2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol
• EN300-1751480
• 2227746-39-4
• (2R)-1-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]propan-2-ol

• Inchi： 1S/C12H20N2OS/c1-9(15)8-11-10(2)13-12(16-11)14-6-4-3-5-7-14/h9,15H,3-8H2,1-2H3/t9-/m1/s1
• InChI Key： FPBXQOFRLYOZRA-SECBINFHSA-N
• SMILES： S1C(=C(C)N=C1N1CCCCC1)C[C@@H](C)O

Computed Properties

• Exact Mass: 240.12963444g/mol
• Monoisotopic Mass: 240.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Additional information on (2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol

Compound Introduction: (2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol (CAS No. 2227746-39-4)

The compound (2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol, identified by its CAS number 2227746-39-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural composition of this compound includes a thiazole ring, a piperidine moiety, and an alcohol functional group, which collectively contribute to its unique chemical properties and biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of thiazole derivatives in the design of novel therapeutic agents. The thiazole core in (2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol is known for its stability and ability to interact with biological targets. This stability is attributed to the sulfur atom within the thiazole ring, which can form hydrogen bonds and coordinate with metal ions, enhancing its binding affinity to various enzymes and receptors.

The presence of a piperidine group in this compound adds another layer of complexity and functionality. Piperidine derivatives are widely recognized for their role as pharmacophores in drug discovery, particularly due to their ability to modulate central nervous system (CNS) activity. The piperidine moiety in (2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol is positioned such that it can interact with specific amino acid residues in target proteins, influencing their conformational changes and functional outcomes.

The alcohol functional group at the 2-position of the propyl chain provides a site for further chemical modifications, enabling the synthesis of analogs with tailored biological activities. This flexibility makes (2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol a valuable scaffold for structure-based drug design. Researchers have leveraged this scaffold to develop compounds with enhanced efficacy and reduced toxicity in preclinical studies.

In the context of current pharmaceutical research, there is a growing interest in developing small molecules that can modulate inflammation and immune responses. Thiazole derivatives have been reported to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The compound (2R)-1-4-methyl-2-(piperidin-1-y l)-1,3-thiazol -5 -y lpropan -2 -ol has shown promise in preliminary studies as a potential inhibitor of these enzymes, suggesting its utility in treating inflammatory disorders.

Additionally, the stereochemistry of this compound plays a crucial role in its biological activity. The (R) configuration at the 2-position has been found to enhance binding affinity and pharmacological potency compared to its enantiomer. This observation underscores the importance of chirality in drug design and highlights the need for rigorous stereochemical control during synthesis.

The synthesis of (2R)-1 -4 -methyl -2 -( piperidin -1 -yl ) -1 ,3 -thiaz ol -5 -y lpropan -2 -ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing pharmaceutical-grade compounds with minimal impurities.

Evaluation of the pharmacokinetic properties of this compound is critical for determining its suitability for clinical development. In vitro studies have demonstrated that (2R)-1 -4 -methyl -2 -( piperidin -1 -yl ) -1 ,3 -thiaz ol -5 -y lpropan -2 -ol exhibits good solubility and stability under physiological conditions. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at relevant doses, making it a promising candidate for further development.

The integration of computational chemistry tools has significantly accelerated the drug discovery process. Molecular modeling techniques have been used to predict the binding mode of (2R)-1 -4 -methyl -2 -( piperidin -1 -yl ) -1 ,3 -thiaz ol -5 -y lpropan _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ ol to target proteins, providing insights into its mechanism of action. These simulations have guided the optimization of lead compounds and have helped identify potential off-target effects that could be mitigated through structural modifications.

The potential therapeutic applications of this compound are broad and encompass various disease areas. Given its anti-inflammatory properties, it may be explored as a treatment for chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Furthermore, its interaction with CNS targets suggests potential utility in managing neurological disorders such as depression and epilepsy.

Ongoing clinical trials are evaluating the efficacy and safety of derivatives based on this scaffold in human patients. Preliminary results from these trials are expected to provide valuable data on dosing regimens and side effect profiles. If successful, these trials could pave the way for regulatory approval and commercialization.

In conclusion, (2R)_-_1_--_4_--_methyl_--_-_ ( piperidin --_-_ `` `` `` `` `` `` `` `` `` `` `` ``